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Compound of Interest

Compound Name: 1-Cyano-3-iodonaphthalene

Cat. No.: B15064554 Get Quote

Technical Support Center: 1-Cyano-3-
iodonaphthalene
Disclaimer: Specific safety data for 1-Cyano-3-iodonaphthalene is not readily available. The

following guidance is based on general principles for handling potentially hazardous research

chemicals and information on related compounds. It is imperative to conduct a thorough risk

assessment before handling this substance and to consult with your institution's Environmental

Health and Safety (EHS) department. Treat this compound as hazardous.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Cyano-3-iodonaphthalene?

A: While specific data is unavailable, the structure of 1-Cyano-3-iodonaphthalene suggests

potential hazards based on its functional groups:

Naphthalene moiety: Naphthalene itself is a flammable solid and is suspected of causing

cancer.[1]

Cyano group (-CN): Compounds containing a cyano group can be toxic if ingested, inhaled,

or absorbed through the skin, potentially releasing hydrogen cyanide.

Iodo group (-I): Aryl iodides can be irritants. Related compounds like 1-Iodonaphthalene are

known to cause skin and serious eye irritation, as well as respiratory irritation.[2]
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Given these components, it is prudent to handle 1-Cyano-3-iodonaphthalene with a high

degree of caution, assuming it may be toxic, irritant, and potentially carcinogenic.

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A: A comprehensive PPE protocol is essential. This should include, but is not limited to:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Consult a glove compatibility chart.

Body Protection: A flame-retardant lab coat.

Respiratory Protection: Use in a certified chemical fume hood is mandatory. If there is a risk

of generating dust or aerosols, a respirator may be required.

Q3: How should I properly store 1-Cyano-3-iodonaphthalene?

A: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong bases.[3][4] Some related

compounds are light-sensitive, so storage in a dark or amber vial is recommended.[4]

Q4: What should I do in case of accidental exposure?

A:

Skin Contact: Immediately wash the affected area with soap and plenty of water, removing

any contaminated clothing.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]
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Q5: How should I dispose of waste containing 1-Cyano-3-iodonaphthalene?

A: Dispose of this chemical and its container as hazardous waste in accordance with local,

state, and federal regulations. Do not allow it to enter the environment as related naphthalene

compounds are very toxic to aquatic life with long-lasting effects.

Troubleshooting Guide
Issue Possible Cause Recommended Action

Compound has discolored

during storage.

Degradation due to light, air, or

moisture exposure.

Treat the compound as

potentially having altered

reactivity and purity. Re-

evaluate its suitability for the

intended experiment. Ensure

storage containers are sealed

tightly and protected from light.

Unexpected reaction vigor or

side products.

The compound may be more

reactive than anticipated.

Contamination of the starting

material or glassware.

Reduce the scale of the

reaction. Ensure all glassware

is scrupulously clean and dry.

Re-purify the starting material

if its integrity is in question.

Difficulty in dissolving the

compound.

Use of an inappropriate

solvent.

Consult literature for solubility

data on structurally similar

compounds. Perform small-

scale solubility tests with a

range of common laboratory

solvents. 1-Iodonaphthalene is

slightly soluble in water.[5]

Quantitative Data Summary
Specific quantitative data for 1-Cyano-3-iodonaphthalene is not available. The table below

lists important parameters that should be determined for a comprehensive safety profile. For

comparison, data for the related compound 1-Iodonaphthalene is included where available.
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Property 1-Cyano-3-iodonaphthalene 1-Iodonaphthalene

Molecular Formula C₁₁H₆IN C₁₀H₇I

Molecular Weight 279.08 g/mol 254.07 g/mol [2]

Melting Point Data not available Liquid at room temperature[2]

Boiling Point Data not available Data not available

LD₅₀ (Oral) Data not available Data not available

LC₅₀ (Inhalation) Data not available Data not available

Flash Point Data not available Data not available

Experimental Protocols
General Protocol for Handling a Research Chemical with
Unknown Hazards

Risk Assessment: Before any handling, conduct a thorough risk assessment. Review any

available literature on structurally similar compounds to anticipate potential hazards. Assume

the compound is highly toxic.

Engineering Controls: All manipulations of the solid or solutions of 1-Cyano-3-
iodonaphthalene must be carried out in a certified chemical fume hood to minimize

inhalation exposure.[3][4] Ensure an eyewash station and safety shower are readily

accessible.[3][4]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the FAQ section.

Weighing and Transfer: When weighing the solid, do so in the fume hood. Use a disposable

weighing boat to prevent contamination of balances.

Spill Management: In case of a spill, evacuate the area if necessary. For small spills, absorb

the material with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed

container for hazardous waste disposal.[3][4] Do not allow the spill to enter drains.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodonaphthalene
https://www.benchchem.com/product/b15064554?utm_src=pdf-body
https://www.benchchem.com/product/b15064554?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC218420100&productDescription=1-IODONAPHTHALENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2264409&productDescription=1-IODONAPHTHALENE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218420100&productDescription=1-IODONAPHTHALENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2264409&productDescription=1-IODONAPHTHALENE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218420100&productDescription=1-IODONAPHTHALENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2264409&productDescription=1-IODONAPHTHALENE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15064554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Decontaminate all surfaces and equipment that have come into contact

with the compound using an appropriate solvent and cleaning agent.

Visualizations
Caption: Workflow for handling a chemical with unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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